3-(2-chlorophenyl)-5-methyl-N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)isoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H11ClN4O4S2/c1-9-15(16(22-27-9)11-4-2-3-5-12(11)19)17(24)21-18-20-13(8-29-18)14-6-10(7-28-14)23(25)26/h2-8H,1H3,(H,20,21,24)
• InChI Key: MHHJOHJATPJNCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3=NC(=CS3)C4=CC(=CS4)[N+](=O)[O-]
• Molecular Formula: C18H11ClN4O4S2
• Molecular Weight: 446.9 g/mol
• CAS No.: 1172939-79-5

Description

3-(2-chlorophenyl)-5-methyl-N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C18H11ClN4O4S2 and its molecular weight is 446.88. The purity is usually 95%.
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Scientific Research Applications

Antifungal Activity

A study by Albert, O'Brien, & Robins (1980) explored the synthesis of 4‐nitroisothiazoles, including compounds structurally related to the isoxazole . These compounds demonstrated significant antifungal activity against a broad spectrum of fungi, highlighting their potential as antifungal agents.

Corrosion Inhibition

El aoufir et al. (2020) investigated the inhibitive properties of thiazole-4-carboxylates, including molecules structurally similar to the specified isoxazole, on mild steel corrosion in HCl. They found these compounds to be effective inhibitors, showcasing their utility in industrial applications to prevent corrosion (El aoufir et al., 2020).

Antitumor Potential

Stevens et al. (1984) discussed the synthesis of imidazotetrazines, including compounds with a structure related to the isoxazole. These showed curative activity against certain types of leukemia, suggesting their potential as antitumor agents (Stevens et al., 1984).

Antihypertensive α-Blocking Agents

A study by Abdel-Wahab et al. (2008) synthesized thiosemicarbazides and triazoles using a starting material structurally akin to the isoxazole. These compounds exhibited promising antihypertensive α-blocking activity, indicating their potential in cardiovascular disease treatment (Abdel-Wahab et al., 2008).

Dyeing Polyester Fibers and Biological Activity

Khalifa et al. (2015) synthesized heterocyclic aryl monoazo organic compounds, including derivatives of thiazole, for dyeing polyester fabrics. These compounds also displayed antioxidant, antitumor, and antimicrobial activities, suggesting their multifunctional use in textiles and healthcare (Khalifa et al., 2015).